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Compound of Interest

Compound Name: Boc-L-homophenylalanine

Cat. No.: B558298

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boc-L-homophenylalanine is a non-proteinogenic a-amino acid derivative that serves as a
crucial building block in peptide synthesis and pharmaceutical research. Its unique structure,
featuring a tert-butyloxycarbonyl (Boc) protecting group and an extended phenylpropyl side
chain, offers distinct advantages in the design of novel peptides and peptidomimetics. The
incorporation of Boc-L-homophenylalanine can impart increased hydrophobicity and
conformational flexibility to peptide backbones, influencing their biological activity and
pharmacokinetic properties. This technical guide provides a comprehensive overview of the
chemical properties, structure, synthesis, and applications of Boc-L-homophenylalanine.

Chemical Properties and Structure

Boc-L-homophenylalanine is a white crystalline powder.[1] It is soluble in organic solvents
such as methanol. The chemical and physical properties of Boc-L-homophenylalanine are
summarized in the tables below for easy reference.

Table 1: Chemical Identifiers
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Identifier Value

(2S)-2-[(tert-butoxy)carbonylamino]-4-

UPAC Name phenylbutanoic acid

Synonyms N-Boc-L-homophenylalanine, Boc-Hph-OH
CAS Number 100564-78-1

Molecular Formula Ci15H21NO4

SMILES CC(C)(C)OC(=0)N--INVALID-LINK--C(=0)O
InChl Key MCODLPJUFHPVQP-LBPRGKRZSA-N

Table 2: Physicochemical Properties

Property Value

Molecular Weight 279.33 g/mol

Melting Point 70-80 °C

Boiling Point (Predicted) 439.6 £ 38.0 °C at 760 mmHg

Density (Predicted) 1.139 g/cm?

pKa (Predicted) 3.95+0.10

Appearance White crystalline powder[1]

Optical Rotation [0]2°/D = +5.5 to +7.5° (c=2 in Ethanol)
Solubility Soluble in methanol

Experimental Protocols
Synthesis of Boc-L-homophenylalanine

The following is a general procedure for the synthesis of Boc-L-homophenylalanine, adapted
from established methods for the Boc protection of amino acids. This protocol is based on the
synthesis of the D-enantiomer and is applicable to the L-enantiomer with the appropriate
starting material.
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Materials:

L-homophenylalanine

» Di-tert-butyl dicarbonate (Boc20)

e Sodium hydroxide (NaOH)

e tert-Butanol (t--BuOH)

o Water (H20)

o Diethyl ether (Et20)

e Acetic acid (AcOH)

o Ethyl acetate

¢ Sodium sulfate (Naz2S0a4)

o Saturated sodium chloride solution (brine)

Procedure:

» Dissolve L-homophenylalanine in a 1:1 mixture of t-BuOH and water.
e Add powdered NaOH to the solution at room temperature.

e Add Boc20 to the reaction mixture in portions over a short period.
« Stir the resulting suspension overnight at room temperature.

 Dilute the reaction mixture with water and wash with diethyl ether to remove any unreacted
Boc:z0.

 Acidify the aqueous layer to a pH of approximately 5 with acetic acid.

o Extract the product into ethyl acetate.
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» Wash the combined organic extracts with water and then with brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to yield the crude Boc-L-homophenylalanine.

Purification of Boc-L-homophenylalanine

Purification of the crude product is typically achieved through recrystallization or column
chromatography.

Recrystallization Protocol (General):

Dissolve the crude Boc-L-homophenylalanine in a minimal amount of a suitable hot solvent
or solvent mixture (e.g., ethyl acetate/hexane, diethyl ether/hexane, or water/ethanol).[2]

o If the product oils out, it can be solidified by adding a seed crystal and allowing it to stand at
room temperature.[3][4]

e Once solidified, the product can be slurried in a non-polar solvent like hexane or
cyclohexane to form a filterable solid.[4]

Filter the crystals, wash with a small amount of cold solvent, and dry under vacuum.
Column Chromatography (General):

For chromatographic purification, silica gel is a common stationary phase. The mobile phase is
typically a mixture of a non-polar solvent (e.g., hexane or heptane) and a more polar solvent
(e.g., ethyl acetate or diethyl ether). The polarity of the mobile phase is adjusted to achieve
optimal separation of the product from any impurities.

Role in Peptide Synthesis

Boc-L-homophenylalanine is a valuable building block in solid-phase peptide synthesis
(SPPS). The Boc protecting group on the a-amino group prevents unwanted side reactions
during peptide bond formation. It can be readily removed under acidic conditions, typically with
trifluoroacetic acid (TFA), to allow for the coupling of the next amino acid in the sequence.
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Solid-Phase Peptide Synthesis (SPPS) Cycle
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Resin-Bound Amino Acid L. ot D((-_)I_[J’:r2§ectlon _______________________________________________________________________
5 Repeat Cycle

Washing

Boc-L-homophenylalanine

Washing

Coupling of
Boc-L-homophenylalanine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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